Cas no 1354008-72-2 ([(R)-3-(Acetyl-ethyl-amino)-piperidin-1-yl]-acetic acid)
[(R)-3-(Acetyl-ethyl-amino)-piperidin-1-yl]-acetic acid Chemical and Physical Properties
Names and Identifiers
-
- [(R)-3-(acetyl-ethyl-amino)-piperidin-1-yl]-acetic acid
- (R)-2-(3-(N-Ethylacetamido)piperidin-1-yl)acetic acid
- AM96175
- [(R)-3-(Acetylethylamino)piperidin-1-yl]acetic acid
- [(R)-3-(Acetyl-ethyl-amino)-piperidin-1-yl]-acetic acid
-
- Inchi: 1S/C11H20N2O3/c1-3-13(9(2)14)10-5-4-6-12(7-10)8-11(15)16/h10H,3-8H2,1-2H3,(H,15,16)/t10-/m1/s1
- InChI Key: OMHSMYCJCNZVDZ-SNVBAGLBSA-N
- SMILES: O=C(C)N(CC)[C@H]1CN(CC(=O)O)CCC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 268
- Topological Polar Surface Area: 60.8
[(R)-3-(Acetyl-ethyl-amino)-piperidin-1-yl]-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 084962-500mg |
R)-3-(Acetyl-ethyl-amino)-piperidin-1-yl]-acetic acid |
1354008-72-2 | 500mg |
£755.00 | 2022-03-01 | ||
| Chemenu | CM498571-1g |
(R)-2-(3-(N-Ethylacetamido)piperidin-1-yl)aceticacid |
1354008-72-2 | 97% | 1g |
$1499 | 2022-09-03 |
[(R)-3-(Acetyl-ethyl-amino)-piperidin-1-yl]-acetic acid Related Literature
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
Additional information on [(R)-3-(Acetyl-ethyl-amino)-piperidin-1-yl]-acetic acid
Research Brief on [(R)-3-(Acetyl-ethyl-amino)-piperidin-1-yl]-acetic acid (CAS: 1354008-72-2): Recent Advances and Applications
The compound [(R)-3-(Acetyl-ethyl-amino)-piperidin-1-yl]-acetic acid (CAS: 1354008-72-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique piperidine scaffold and acetyl-ethyl-amino moiety, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological targets. Recent studies have focused on its synthesis, pharmacological properties, and potential clinical applications, making it a subject of intense scientific inquiry.
One of the key areas of interest is the role of [(R)-3-(Acetyl-ethyl-amino)-piperidin-1-yl]-acetic acid as a potential modulator of neurotransmitter systems. Preliminary in vitro and in vivo studies suggest that this compound may interact with receptors involved in neurological disorders, such as Parkinson's disease and schizophrenia. Researchers have employed advanced computational modeling and high-throughput screening techniques to elucidate its binding affinity and selectivity, providing valuable insights into its mechanism of action.
In addition to its neurological applications, recent investigations have explored the compound's utility in oncology. Studies have demonstrated that [(R)-3-(Acetyl-ethyl-amino)-piperidin-1-yl]-acetic acid exhibits inhibitory effects on certain cancer cell lines, particularly those associated with solid tumors. The compound's ability to interfere with key signaling pathways, such as the PI3K/AKT/mTOR cascade, has been a focal point of these studies. These findings underscore its potential as a lead compound for the development of novel anticancer agents.
The synthesis and optimization of [(R)-3-(Acetyl-ethyl-amino)-piperidin-1-yl]-acetic acid have also been a subject of recent research. Advances in asymmetric synthesis and chiral resolution techniques have enabled the production of high-purity enantiomers, which are critical for pharmacological studies. Furthermore, structure-activity relationship (SAR) studies have identified key modifications that enhance the compound's bioavailability and metabolic stability, paving the way for its potential clinical translation.
Despite these promising developments, challenges remain in the development of [(R)-3-(Acetyl-ethyl-amino)-piperidin-1-yl]-acetic acid as a therapeutic agent. Issues such as off-target effects, pharmacokinetic properties, and formulation stability need to be addressed in future studies. However, the compound's unique chemical structure and versatile biological activity make it a compelling candidate for further investigation. Ongoing research efforts are expected to provide deeper insights into its therapeutic potential and facilitate its transition from the bench to the bedside.
In conclusion, [(R)-3-(Acetyl-ethyl-amino)-piperidin-1-yl]-acetic acid (CAS: 1354008-72-2) represents a promising avenue for drug discovery and development. Its multifaceted applications in neurology and oncology, coupled with advances in synthetic chemistry, highlight its significance in contemporary pharmaceutical research. Future studies should focus on addressing the existing challenges and exploring its full therapeutic potential, ultimately contributing to the advancement of precision medicine.
1354008-72-2 ([(R)-3-(Acetyl-ethyl-amino)-piperidin-1-yl]-acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)